Cas no 181519-00-6 (methyl 4-Isocyanatophenylacetate)

• Product Name: methyl 4-Isocyanatophenylacetate
• CAS No: 181519-00-6
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 2147449
• PubChem ID: 11183116
• Update Time: 2025-04-21

methyl 4-Isocyanatophenylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 4-Isocyanatophenylacetate
• 181519-00-6
• SCHEMBL3306612
• ZLRLHDKKUWIYMD-UHFFFAOYSA-N
• DB-298016

• Inchi： 1S/C10H9NO3/c1-14-10(13)6-8-2-4-9(5-3-8)11-7-12/h2-5H,6H2,1H3
• InChI Key： ZLRLHDKKUWIYMD-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(=CC=1)N=C=O)=O

Computed Properties

• Exact Mass: 191.058243149Da
• Monoisotopic Mass: 191.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.7Ų